Cas no 2229665-90-9 (3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal)

• Product Name: 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal
• CAS No: 2229665-90-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5864774
• PubChem ID: 165650082
• Update Time: 2025-05-26

3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal
• 2229665-90-9
• EN300-1920278

• Inchi： 1S/C11H11BrO3/c1-2-15-10-7-8(4-3-5-13)6-9(12)11(10)14/h3-7,14H,2H2,1H3/b4-3+
• InChI Key： BNNKSIVVKQAQQA-ONEGZZNKSA-N
• SMILES： BrC1C=C(/C=C/C=O)C=C(C=1O)OCC

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal

3-(3-Bromo-5-Ethoxy-4-Hydroxyphenyl)Prop-2-enal: A Comprehensive Overview

The compound 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal, identified by the CAS number 2229665-90-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. In this article, we delve into the details of this compound, exploring its synthesis, properties, and potential uses in modern scientific research.

The molecular formula of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal is C₁₁H₁₁BrO₃, which highlights its composition of carbon, hydrogen, bromine, and oxygen atoms. The presence of a bromine atom in the structure introduces unique electronic properties, making it a valuable substrate for various chemical reactions. The ethoxy group (-OCH₂CH₃) and hydroxyl group (-OH) attached to the aromatic ring further enhance its reactivity and functional versatility.

Recent studies have focused on the synthesis of this compound, employing innovative methodologies to achieve high yields and purity. Researchers have explored the use of catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aromatic core of the molecule. These methods not only simplify the synthesis process but also enable precise control over the substitution pattern on the aromatic ring.

The biological activity of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal has been a subject of intense investigation. Preliminary assays have revealed its potential as an antioxidant and anti-inflammatory agent. The hydroxyl group on the aromatic ring plays a crucial role in scavenging free radicals, thereby contributing to its antioxidant properties. Additionally, the aldehyde group (-CHO) at position 2 of the propenal moiety has shown promise in inhibiting inflammatory pathways, making this compound a promising candidate for drug development.

In terms of applications, 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)prop-2-enal has found utility in organic synthesis as a versatile building block. Its ability to undergo various transformations, such as alkylation, acylation, and conjugate additions, makes it an invaluable intermediate in the construction of complex molecules. Furthermore, its use in click chemistry reactions has opened new avenues for rapid assembly of bioactive compounds.

The environmental impact of this compound has also been a topic of interest. Researchers have assessed its biodegradability and toxicity under different conditions. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradability, with microbial communities effectively metabolizing it over time. However, further studies are required to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, 3-(3-bromo-5-ethoxy